2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide

• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-[(4-propan-2-yloxyphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H20N2O4S/c1-14(2)27-17-10-8-15(9-11-17)12-18-20(25)23(21(26)28-18)13-19(24)22-16-6-4-3-5-7-16/h3-12,14H,13H2,1-2H3,(H,22,24)/b18-12-
• InChI Key: ZIRXLZWJHUPQIG-PDGQHHTCSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC=C3
• SMILES: CC(C)OC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC=C3

Description

2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide is a thiazolidinedione derivative that has shown potential in scientific research applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It may also activate the p53 pathway, which plays a role in apoptosis.
Biochemical and Physiological Effects
Studies have shown that 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that can supply nutrients to tumors. In addition, this compound has been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide in lab experiments is its potential as an antitumor agent. It has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for research on 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to fully understand its mechanism of action and to optimize its use in cancer treatment. Another area of interest is its potential as an anti-inflammatory and antioxidant agent. Studies are needed to determine its efficacy in treating inflammatory diseases and oxidative stress-related disorders. Additionally, research is needed to explore its potential as a drug delivery system for other compounds.

Synthesis Methods

The synthesis of 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide has been reported in the literature using different methods. One method involves the reaction of 4-isopropoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form the thiazolidine ring. This intermediate is then reacted with N-phenylacetyl chloride to form the final product.

Scientific Research Applications

2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide has been studied for its potential in various scientific research applications. One of the main areas of interest is its antitumor activity. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo.